Cas no 252882-61-4 (1,2-dihydrospiro[indole-3,4'-piperidine]-2-one)

• Product Name: 1,2-dihydrospiro[indole-3,4'-piperidine]-2-one
• CAS No: 252882-61-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD12198581
• CID: 839060
• PubChem ID: 18435788
• Update Time: 2025-06-08

1,2-dihydrospiro[indole-3,4'-piperidine]-2-one Chemical and Physical Properties

Names and Identifiers

• Spiro[indoline-3,4'-piperidin]-2-one
• spiro[1H-indole-3,4'-piperidine]-2-one
• Spiro[3H-indole-3,4'-piperidin]-2(1H)-one
• 2,3-dihydro-spiro[indole-3,4'-piperidine]-2-one
• AG-L-22689
• ANW-50271
• CTK4F5385
• PB31636
• spiro(indole-3,4'-piperidine)-2(1H)-one
• spiro[indole-3,4'-piperidin]-2(1H)-one
• SureCN788678
• 1,2-dihydrospiro[indole-3,4'-piperidine]-2-one
• Spiro(indoline-3,4'-piperidin)-2-one
• SXOVJOBXZPCKRA-UHFFFAOYSA-N
• RP25948
• Spiro[indoline-3,4`-piperidin]-2-one
• Spiro[indoline-3,4;-piperidin]-2-one
• spiro[indoline-3,4'-
• AKOS015854486
• FS-2997
• ALBB-034153
• 252882-61-4
• SDCCGSBI-0663130.P001
• spiro (indole-3,4'-piperidine)-2(1H)-one
• Spiro[indoline-3,4 inverted exclamation mark -piperidin]-2-one
• CS-W006015
• 1,2-Dihydro-2-oxo-spiro[3H-indole-3,4'-piperidine]
• spiro-(indole-3,4'-piperidine)-2(1H)-one
• 1H-SPIRO[INDOLE-3,4'-PIPERIDIN]-2-ONE
• J-524297
• SY026178
• DB-067367
• MFCD12198581
• spiro[indoline-3,4'-piperidine]-2-one
• DTXSID40593749
• SCHEMBL788678
• EN300-268811

• MDL： MFCD12198581
• Inchi： 1S/C12H14N2O/c15-11-12(5-7-13-8-6-12)9-3-1-2-4-10(9)14-11/h1-4,13H,5-8H2,(H,14,15)
• InChI Key： SXOVJOBXZPCKRA-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C=CC=CC=3N1)CCNCC2

Computed Properties

• Exact Mass: 202.11100
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 0.7

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (120 g/l) (25 º C),
• PSA: 41.13000
• LogP: 1.72670

1,2-dihydrospiro[indole-3,4'-piperidine]-2-one Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1,2-dihydrospiro[indole-3,4'-piperidine]-2-one

Recent Advances in the Study of 1,2-dihydrospiro[indole-3,4'-piperidine]-2-one (CAS: 252882-61-4)

1,2-dihydrospiro[indole-3,4'-piperidine]-2-one (CAS: 252882-61-4) is a spirocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique spiro[indole-3,4'-piperidine] scaffold, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and oncology. The following sections provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of 1,2-dihydrospiro[indole-3,4'-piperidine]-2-one as a building block for the design of novel drug candidates. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for this compound, emphasizing its scalability and reproducibility. The study demonstrated that the spirocyclic structure could be functionalized at multiple positions, enabling the creation of diverse derivatives with tailored pharmacological profiles. This advancement is particularly significant for high-throughput screening campaigns aimed at identifying lead compounds for further development.

In the realm of CNS research, 1,2-dihydrospiro[indole-3,4'-piperidine]-2-one has shown promise as a modulator of serotonin and dopamine receptors. A preclinical study published in Neuropharmacology (2024) investigated the compound's affinity for 5-HT_2A and D₂ receptors, suggesting its potential utility in treating psychiatric disorders such as schizophrenia and depression. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's interactions with these receptors, providing a foundation for future structure-activity relationship (SAR) studies.

Oncology research has also explored the anticancer properties of 1,2-dihydrospiro[indole-3,4'-piperidine]-2-one derivatives. A 2024 study in European Journal of Medicinal Chemistry reported that certain analogs of this compound exhibited potent inhibitory activity against protein kinases involved in tumor proliferation. Specifically, these derivatives demonstrated selective inhibition of CDK4/6 and PI3K, two key targets in cancer therapy. The study included in vitro cytotoxicity assays and xenograft models, revealing promising antitumor effects with minimal off-target toxicity.

Beyond its pharmacological applications, 1,2-dihydrospiro[indole-3,4'-piperidine]-2-one has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology (2024) utilized this compound as a molecular probe to study protein-protein interactions in cellular signaling pathways. The spirocyclic core was found to mimic natural ligand conformations, making it a valuable tool for interrogating biological systems. This application underscores the compound's dual utility as both a therapeutic agent and a research tool.

In conclusion, 1,2-dihydrospiro[indole-3,4'-piperidine]-2-one (CAS: 252882-61-4) represents a multifaceted compound with broad potential in drug discovery and chemical biology. Recent advancements in its synthesis, receptor modulation, and anticancer activity highlight its versatility and therapeutic promise. Future research directions may include further optimization of its pharmacokinetic properties and exploration of its efficacy in clinical settings. As the field progresses, this compound is likely to remain a focal point for interdisciplinary research spanning chemistry, biology, and medicine.